Cas no 274253-24-6 (1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 274253-24-6
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• CID: 5194953
• PubChem ID: 102538236
• Update Time: 2026-03-05

1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-hydroxy-4-methyl-, ethyl ester
• G66187
• Ethyl 1-(2-chlorophenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate
• Ethyl1-(2-chlorophenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate
• DTXSID701157160
• 274253-24-6
• MFCD19995844
• ethyl 1-(2-chlorophenyl)-4-methyl-5-oxo-2H-pyrazole-3-carboxylate

• Inchi： 1S/C13H13ClN2O3/c1-3-19-13(18)11-8(2)12(17)16(15-11)10-7-5-4-6-9(10)14/h4-7,17H,3H2,1-2H3
• InChI Key： FTBKHVDUBPIUQE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(O)=C(C)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 280.0614700g/mol
• Monoisotopic Mass: 280.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

Professional Introduction to 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 274253-24-6)

1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester, with the CAS number 274253-24-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and hydroxyl functional groups on the aromatic ring, combined with the pyrazole core, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure is characterized by a 2-chloro-phenyl substituent at the 1-position of the pyrazole ring, a hydroxy group at the 5-position, and an ester group at the 3-position. This arrangement not only contributes to its distinct chemical reactivity but also opens up numerous possibilities for further derivatization and functionalization. The ethyl ester moiety at the 3-position provides a balance between solubility and metabolic stability, making it an attractive candidate for pharmacokinetic studies.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds have been reported to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Among these derivatives, those incorporating a 2-chloro-phenyl group have shown particularly promising results in preclinical studies. The chloro substituent is known to enhance binding affinity to biological targets by improving lipophilicity and electronic properties.

The hydroxy group in 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester further contributes to its pharmacological potential. Hydroxyl groups are frequently found in biologically active molecules and can participate in hydrogen bonding interactions with biological targets. This feature makes the compound a valuable scaffold for designing molecules that can interact with proteins or enzymes in a highly specific manner.

The methyl group at the 4-position of the pyrazole ring adds another layer of structural complexity, which can influence both the electronic properties and steric environment of the molecule. This positional flexibility allows for fine-tuning of the compound's properties through structural modifications, making it an ideal candidate for structure-activity relationship (SAR) studies.

In the context of drug discovery, the synthesis of this compound represents a significant advancement in medicinal chemistry. The ability to efficiently prepare and modify such scaffolds is crucial for identifying new lead compounds that can be further optimized for therapeutic use. Recent advances in synthetic methodologies have made it possible to produce complex pyrazole derivatives with high yields and purity, facilitating their use in biological assays.

The ethyl ester group at the 3-position of the pyrazole ring is particularly noteworthy. Ester groups are commonly found in pharmaceuticals due to their stability under physiological conditions while also providing a site for further functionalization. This makes 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl estera versatile intermediate for synthesizing more complex molecules with tailored pharmacological properties.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique structural features. For instance, pyrazole derivatives have been shown to exhibit herbicidal and fungicidal activities, making them valuable candidates for crop protection agents.

The latest research in this field has highlighted several key findings regarding the biological activity of this compound. Studies have demonstrated that derivatives of this scaffold can modulate various signaling pathways involved in inflammation and cancer progression. The combination of a 2-chloro-phenyl group and a hydroxy group appears to synergistically enhance biological activity, leading to potent effects at low concentrations.

In addition to its biological activities, 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester

The synthesis of this compound has been optimized using modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions. These methods have enabled chemists to produce high-purity samples efficiently, which is essential for rigorous biological testing. The ability to scale up synthesis also ensures that sufficient quantities are available for clinical trials and commercial production.

The future prospects for this compound are exciting, with ongoing research focusing on identifying new derivatives with improved efficacy and reduced side effects. Computational modeling techniques are being employed to predict how structural modifications will affect biological activity, allowing researchers to design molecules with optimal properties before they are synthesized.

In conclusion, 1-(2-Chloro-phenyl)-5-hydroxy-4-methyl-1H-pyrazole-3-carboxylic acid ethyl ester (CAS No. 274253-24-6) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with broad applications across various diseases. As research continues to uncover new biological activities and optimize synthetic methodologies, this compound is poised to play an important role in future drug discovery efforts.